Cas no 1367704-34-4 (6-(oxan-4-yl)piperidine-2-carboxylic acid)

• Product Name: 6-(oxan-4-yl)piperidine-2-carboxylic acid
• CAS No: 1367704-34-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6051495
• PubChem ID: 112698965
• Update Time: 2025-10-21

6-(oxan-4-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(oxan-4-yl)piperidine-2-carboxylic acid
• 1367704-34-4
• EN300-1478001

• Inchi： 1S/C11H19NO3/c13-11(14)10-3-1-2-9(12-10)8-4-6-15-7-5-8/h8-10,12H,1-7H2,(H,13,14)
• InChI Key： OIBYGAPHTOSRLH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CCCC(C(=O)O)N1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-(oxan-4-yl)piperidine-2-carboxylic acid

Introduction to 6-(Oxan-4-yl)piperidine-2-carboxylic Acid (CAS No. 1367704-34-4)

6-(Oxan-4-yl)piperidine-2-carboxylic acid, also known by its CAS number 1367704-34-4, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a piperidine ring and an oxane substituent, making it an interesting candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of 6-(oxan-4-yl)piperidine-2-carboxylic acid is C₁₂H₂₁NO₃. Its molecular weight is 227.30 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in polar solvents such as water and methanol, which facilitates its use in various experimental settings.

In recent years, 6-(oxan-4-yl)piperidine-2-carboxylic acid has gained attention due to its potential as a building block in the synthesis of bioactive molecules. The piperidine ring is a common structural motif found in many biologically active compounds, including several FDA-approved drugs. The presence of the oxane substituent adds further complexity and functionality to the molecule, enhancing its potential for modulating biological processes.

One of the key areas of research involving 6-(oxan-4-yl)piperidine-2-carboxylic acid is its role in the development of inhibitors for specific enzymes. For instance, studies have shown that derivatives of this compound can act as potent inhibitors of protein kinases, which are important targets in cancer therapy. Protein kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in various types of cancer. By inhibiting these enzymes, it is possible to disrupt the aberrant signaling that drives tumor growth and progression.

In addition to its potential as an enzyme inhibitor, 6-(oxan-4-yl)piperidine-2-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that certain derivatives of this compound can effectively reduce inflammation by modulating the activity of key inflammatory mediators.

The synthetic versatility of 6-(oxan-4-yl)piperidine-2-carboxylic acid has also made it an attractive starting material for the preparation of more complex molecules. Chemists have developed various synthetic routes to modify this compound, including functional group interconversions and ring-opening reactions. These synthetic strategies have enabled the creation of a wide range of analogs with diverse biological activities, further expanding the potential applications of this compound.

In the context of drug discovery, 6-(oxan-4-yl)piperidine-2-carboxylic acid has been used as a lead compound in high-throughput screening (HTS) campaigns. HTS involves testing large libraries of compounds against specific biological targets to identify hits with desired activities. By using this compound as a starting point, researchers can quickly identify promising leads that can be further optimized through medicinal chemistry efforts.

Clinical trials are another important aspect of the development process for new drugs derived from 6-(oxan-4-yl)piperidine-2-carboxylic acid. Preclinical studies have demonstrated the safety and efficacy of certain derivatives in animal models, paving the way for human trials. These trials are essential for evaluating the pharmacokinetics, pharmacodynamics, and safety profile of potential new drugs before they can be approved for clinical use.

The future prospects for 6-(oxan-4-yl)piperidine-2-carboxylic acid are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound and its derivatives. As our understanding of biological systems deepens, it is likely that more innovative uses for this versatile molecule will be discovered.

In conclusion, 6-(oxan-4-yl)piperidine-2-carboxylic acid (CAS No. 1367704-34-4) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and broad range of biological activities make it an exciting candidate for further exploration and development. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.